Cas no 52683-82-6 (Lysine,5,5-difluoro-)

Lysine,5,5-difluoro- is a fluorinated derivative of the essential amino acid lysine, characterized by the substitution of two fluorine atoms at the 5-position. This modification enhances its utility in biochemical and pharmaceutical research, particularly in studies involving peptide stability, metabolic pathways, and fluorine-based probes. The presence of fluorine atoms improves resistance to enzymatic degradation, making it valuable for applications requiring prolonged biological activity. Additionally, its unique structure facilitates investigations into fluorine's effects on protein interactions and binding affinity. The compound is synthesized under controlled conditions to ensure high purity, making it suitable for precision research in medicinal chemistry and bioconjugation.
Lysine,5,5-difluoro- structure
Lysine,5,5-difluoro- structure
Product Name:Lysine,5,5-difluoro-
CAS No:52683-82-6
MF:C6H12F2N2O2
MW:182.168488502502
CID:367388
PubChem ID:14656791
Update Time:2025-05-27

Lysine,5,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Lysine,5,5-difluoro-
    • 5,5-DIFLUOROLYSINE
    • (?à)-5,5-Difluorolysine
    • 5,5-Difluoro-DL-lysine
    • DL-Lysine,5,5-difluoro-
    • (2S)-2,6-DIAMINO-5,5-DIFLUOROHEXANOIC ACID
    • MFCD07779377
    • (S)-2,6-diamino-5,5-difluorohexanoic acid
    • SCHEMBL2265536
    • 5,5-Difluorolysine (H-Lys(5,5-F2)-OH)
    • UMKVHRBXXOWEPJ-BYPYZUCNSA-N
    • 52683-82-6
    • AKOS006285906
    • Inchi： 1S/C6H12F2N2O2/c7-6(8,3-9)2-1-4(10)5(11)12/h4H,1-3,9-10H2,(H,11,12)/t4-/m0/s1
    • InChI Key： UMKVHRBXXOWEPJ-BYPYZUCNSA-N
    • SMILES： FC(CN)(CC[C@@H](C(=O)O)N)F

Computed Properties

  • Exact Mass: 182.08700
  • Monoisotopic Mass: 182.08668395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • PSA: 89.34000
  • LogP: 1.17310

Lysine,5,5-difluoro- Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Lysine,5,5-difluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM590432-1g
5,5-Difluorolysine
 52683-82-6 95%+
1g
 $3920 2022-06-11
Chemenu
CM590432-5g
5,5-Difluorolysine
 52683-82-6 95%+
5g
 $11760 2022-06-11

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